Cas no 2137987-68-7 (tert-butyl 4-tert-butylpyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-tert-butylpyrrolidine-3-carboxylate
• CAS No: 2137987-68-7
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5836465
• PubChem ID: 165799236
• Update Time: 2024-01-04

tert-butyl 4-tert-butylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-tert-butylpyrrolidine-3-carboxylate
• EN300-1067666
• 2137987-68-7

• Inchi： 1S/C13H25NO2/c1-12(2,3)10-8-14-7-9(10)11(15)16-13(4,5)6/h9-10,14H,7-8H2,1-6H3
• InChI Key： PHZBDKVALWOEDK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų